Cas no 1216758-11-0 (2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride)

• Product Name: 2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride
• CAS No: 1216758-11-0
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD30535848
• CID: 5167431
• PubChem ID: 53396856
• Update Time: 2025-06-09

2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-aminocyclohex-3-ene-1-carboxylic acid hydrochloride
• AB46009
• cis-2-Aminocyclo-hex-3-ene-COOH HCl
• N-(2-ACETOXYBENZOYL)-L-PROLINE
• 2-aminocyclohex-3-ene-1-carboxylicacidhydrochloride
• 2-Aminocyclohex-3-ene-1-carboxylic acid--hydrogen chloride (1/1)
• 3-Cyclohexene-1-carboxylic acid, 2-amino-, hydrochloride (1:1)
• 2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride

• MDL： MFCD30535848
• Inchi： 1S/C7H11NO2.ClH/c8-6-4-2-1-3-5(6)7(9)10;/h2,4-6H,1,3,8H2,(H,9,10);1H
• InChI Key： UQGIRSZIKGUXTO-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCC=CC1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride

Introduction to 2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride (CAS No. 1216758-11-0)

2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride (CAS No. 1216758-11-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride consists of a cyclohexene ring with an amino and carboxylic acid functional group, making it a valuable building block for the synthesis of more complex molecules. The presence of these functional groups allows for a wide range of chemical reactions, including amide formation, esterification, and coupling reactions, which are crucial in the design and synthesis of new drugs.

Recent studies have highlighted the importance of 2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride in the development of inhibitors for specific enzymes and receptors. For instance, researchers at the University of California, San Francisco, have demonstrated that derivatives of this compound can effectively inhibit the activity of certain kinases involved in cancer progression. This finding opens up new avenues for the development of targeted cancer therapies.

In addition to its potential in cancer research, 2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride has also shown promise in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry reported that modified forms of this compound exhibit neuroprotective properties, potentially reducing neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's versatility and its potential to address multiple therapeutic areas.

The synthesis of 2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride has been optimized through various methodologies to improve yield and purity. One notable approach involves the use of transition metal-catalyzed reactions, which have been shown to enhance the efficiency and selectivity of the synthesis process. This advancement not only reduces production costs but also ensures that the final product meets stringent quality standards required for pharmaceutical applications.

In clinical trials, compounds derived from 2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride have demonstrated favorable pharmacokinetic profiles and low toxicity levels. These properties are crucial for ensuring patient safety and efficacy in therapeutic settings. Ongoing research is focused on further refining these compounds to enhance their bioavailability and therapeutic index.

The environmental impact of producing and using 2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride is another area of active investigation. Sustainable synthesis methods are being developed to minimize waste generation and reduce the ecological footprint associated with large-scale production. These efforts align with the growing emphasis on green chemistry principles in the pharmaceutical industry.

In conclusion, 2-Aminocyclohex-3-ene-1-carboxylic acid hydrochloride (CAS No. 1216758-11-0) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potential therapeutic benefits, makes it an important focus for ongoing scientific exploration. As research continues to advance, it is likely that this compound will play a significant role in the development of new treatments for various diseases.